Cas no 1591-97-5 (1-Bromo-4-isocyanato-2-methylbenzene)

• Product Name: 1-Bromo-4-isocyanato-2-methylbenzene
• CAS No: 1591-97-5
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD01863700
• CID: 869577
• PubChem ID: 5204800
• Update Time: 2025-04-19

1-Bromo-4-isocyanato-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-METHYLPHENYL ISOCYANATE 98
• 1-Bromo-4-isocyanato-2-methylbenzene
• 1-Bromo-4-isocyanato-2-methyl-benzene
• 4-Bromo-3-methylphenyl isocyanate

• MDL： MFCD01863700
• Inchi： 1S/C8H6BrNO/c1-6-4-7(10-5-11)2-3-8(6)9/h2-4H,1H3
• InChI Key： AYFMPMKATOGAGY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)N=C=O

Computed Properties

• Exact Mass: 210.96300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.507 g/mL at 25 °C(lit.)
• Boiling Point: 245 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.584(lit.)
• PSA: 29.43000
• LogP: 2.72480
• Solubility: Not determined

1-Bromo-4-isocyanato-2-methylbenzene Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23
• Hazardous Material Identification：
• Safety Term：S23-26-36
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22